Cas no 1255099-37-6 (7-Benzyl-4-chloro-5,6,7,8-tetrahydropyrido-3,4-dpyrimidine dihydrochloride)

• Product Name: 7-Benzyl-4-chloro-5,6,7,8-tetrahydropyrido-3,4-dpyrimidine dihydrochloride
• CAS No: 1255099-37-6
• MF: C₁₄H₁₆Cl₃N₃
• MW: 332.655940055847
• MDL: MFCD17926280
• CID: 1038505
• Update Time: 2025-11-02

7-Benzyl-4-chloro-5,6,7,8-tetrahydropyrido-3,4-dpyrimidine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-Benzyl-4-chloro-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine dihydrochloride
• 7-Benzyl-4-chloro-5,6,7,8-tetrahydropyrido-[3,4-d]pyrimidine dihydrochloride
• 7-BENZYL-4-CHLORO-5,6,7,8-TETRAHYDROPYRIDO[3,4-D]PYRIMIDINE 2HCL
• AK100609
• ANW-70083
• CTK8C3429
• KB-249480
• 7-Benzyl-4-chloro-5,6,7,8-tetrahydropyrido-3,4-dpyrimidine dihydrochloride

• MDL： MFCD17926280
• Inchi： 1S/C14H14ClN3.2ClH/c15-14-12-6-7-18(9-13(12)16-10-17-14)8-11-4-2-1-3-5-11;;/h1-5,10H,6-9H2;2*1H
• InChI Key： NWNUSHQFIUQGSZ-UHFFFAOYSA-N
• SMILES： ClC1=C2C(CN(CC3C=CC=CC=3)CC2)=NC=N1.Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2

7-Benzyl-4-chloro-5,6,7,8-tetrahydropyrido-3,4-dpyrimidine dihydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on 7-Benzyl-4-chloro-5,6,7,8-tetrahydropyrido-3,4-dpyrimidine dihydrochloride

Comprehensive Overview of 7-Benzyl-4-chloro-5,6,7,8-tetrahydropyrido-3,4-dpyrimidine Dihydrochloride (CAS No. 1255099-37-6)

The compound 7-Benzyl-4-chloro-5,6,7,8-tetrahydropyrido-3,4-dpyrimidine dihydrochloride (CAS No. 1255099-37-6) is a specialized heterocyclic derivative with significant potential in pharmaceutical research and development. Its unique structure, featuring a pyrido[3,4-d]pyrimidine core, positions it as a valuable scaffold for drug discovery, particularly in targeting kinase-related pathways. Researchers are increasingly interested in this compound due to its role as a kinase inhibitor precursor, aligning with current trends in precision medicine and targeted cancer therapies.

In recent years, the demand for small-molecule inhibitors has surged, driven by advancements in cancer immunotherapy and signal transduction modulation. The benzyl-substituted tetrahydropyridopyrimidine moiety in this compound enhances its binding affinity to specific enzymatic pockets, making it a candidate for structure-activity relationship (SAR) studies. Laboratories focusing on medicinal chemistry optimization frequently explore derivatives of this compound to improve pharmacokinetic properties such as bioavailability and metabolic stability.

The dihydrochloride salt form (CAS No. 1255099-37-6) offers improved solubility for in vitro assays, a critical factor in high-throughput screening (HTS) workflows. This aligns with the growing emphasis on fragment-based drug design, where solubility and purity are paramount. Analytical techniques like HPLC-MS and NMR spectroscopy are commonly employed to validate the compound’s integrity, reflecting industry standards for quality control in drug development.

Beyond oncology, applications of 7-Benzyl-4-chloro-5,6,7,8-tetrahydropyridopyrimidine extend to neurodegenerative disease research, where kinase dysregulation is implicated in pathologies like Alzheimer’s. This versatility has spurred interest in multi-target drug discovery, a trending topic in AI-driven drug repurposing. Computational models often leverage such compounds to predict off-target effects or synergistic combinations, addressing the need for cost-effective R&D strategies.

From a synthetic chemistry perspective, the chloro-substituted pyrimidine group enables further functionalization via cross-coupling reactions, a feature exploited in combinatorial chemistry libraries. This adaptability resonates with the pharmaceutical industry’s shift toward modular synthesis platforms. Environmental considerations also play a role; greener solvents like 2-methyltetrahydrofuran are now tested in its synthesis, reflecting the broader push for sustainable chemistry practices.

In summary, 7-Benzyl-4-chloro-5,6,7,8-tetrahydropyrido-3,4-dpyrimidine dihydrochloride (CAS No. 1255099-37-6) exemplifies the intersection of traditional medicinal chemistry and modern computational drug design. Its relevance to kinase-targeted therapies and neurodegenerative research ensures its continued prominence in scientific literature and patent filings. As the field evolves, this compound will likely remain a cornerstone for innovative therapeutic development.